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Compound of Interest

Compound Name: 5-Nitro-1,2-benzisoxazole

Cat. No.: B1295443

Audience: Researchers, scientists, and drug development professionals.
Introduction

5-Nitro-1,2-benzisoxazole is a heterocyclic aromatic organic compound. Its structure,
featuring a benzene ring fused to an isoxazole ring with a nitro group substituent, is a key
component in various compounds with pharmacological potential. Fourier-Transform Infrared
(FT-IR) spectroscopy is a powerful, non-destructive analytical technique used to identify the
functional groups present in a molecule by measuring its absorption of infrared radiation. This
application note provides a detailed overview of the characteristic FT-IR vibrational frequencies
for the functional groups in 5-Nitro-1,2-benzisoxazole and a standard protocol for sample
analysis.

Data Presentation: Characteristic FT-IR Absorption Bands

The FT-IR spectrum of 5-Nitro-1,2-benzisoxazole is characterized by absorption bands
corresponding to the vibrations of its specific functional groups. The table below summarizes
the expected vibrational modes and their corresponding wavenumber ranges. These ranges
are based on established data for aromatic nitro compounds and benzisoxazole derivatives.[1]

[2]3]
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I _ Expected )
Vibrational Mode Functional Group Intensity
Wavenumber (cm~?)
) ) Aromatic Nitro (Ar-
Asymmetric Stretching 1550 - 1475 Strong
NO2)
) ) Aromatic Nitro (Ar-
Symmetric Stretching 1360 - 1290 Strong
NO2)
C=N Stretching Isoxazole Ring ~1670 - 1560 Medium

C=C Stretching

Aromatic Ring

~1600 and ~1475

Medium to Weak

C-N Stretching Isoxazole Ring ~1330 - 1260 Medium
Asymmetric C-O-C )
) Isoxazole Ring ~1250 Strong
Stretching
Symmetric C-O-C ] )
) Isoxazole Ring ~1070 Medium
Stretching
C-H Stretching Aromatic Ring ~3100 - 3000 Medium to Weak
Out-of-plane C-H o
) Aromatic Ring ~900 - 675 Strong
Bending
NO:z Bending Aromatic Nitro (Ar- )
~890 - 835 Medium

(Scissoring)

NO2)

Experimental Protocols

The following protocols describe standard methods for preparing a solid sample of 5-Nitro-1,2-

benzisoxazole for FT-IR analysis. The choice of method may depend on the sample quantity

and the desired quality of the spectrum.

Method 1: Potassium Bromide (KBr) Pellet Method[4][5]

This method involves mixing the solid sample with dry KBr powder and pressing the mixture

into a thin, transparent pellet.

Materials:
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5-Nitro-1,2-benzisoxazole (1-2 mg)

Dry FT-IR grade Potassium Bromide (KBr) (100-200 mg)

Agate mortar and pestle

Pellet die

Hydraulic press

Protocol:

Finely grind approximately 1-2 mg of the 5-Nitro-1,2-benzisoxazole sample using an agate
mortar and pestle.

Add about 100-200 mg of dry KBr powder to the mortar.

Gently mix the sample and KBr by further grinding until a fine, homogeneous powder is
obtained.

Transfer the mixture into a pellet die.

Apply pressure using a hydraulic press to form a clear, transparent pellet.

Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR
spectrometer.

Acquire the FT-IR spectrum over a spectral range of 4000-400 cm~2. Typically, 16 to 32
scans are co-added to improve the signal-to-noise ratio.[6]

Method 2: Thin Solid Film Method[7]

This method is suitable for soluble solid samples and involves depositing a thin film of the

sample onto an IR-transparent salt plate.

Materials:

5-Nitro-1,2-benzisoxazole (~50 mg)
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Volatile solvent (e.g., methylene chloride or acetone)

Salt plate (e.g., NaCl or KBr)

Pipette or dropper

Desiccator

Protocol:

Dissolve approximately 50 mg of the solid sample in a few drops of a suitable volatile solvent
like methylene chloride or acetone.[7]

e Place a single, clean salt plate on a clean, dry surface.
e Using a pipette, apply one or two drops of the solution onto the center of the salt plate.[7]

» Allow the solvent to evaporate completely, leaving a thin solid film of the compound on the
plate.[7]

o Place the salt plate in the V-shaped sample holder inside the FT-IR instrument.[7]

e Acquire the FT-IR spectrum. If the peaks are too weak, add more solution to the plate and
re-measure. If the peaks are too intense, clean the plate and prepare a more dilute solution.

[7]

o After analysis, clean the salt plate with a suitable solvent (e.g., acetone) and return it to the
desiccator.[7]

Mandatory Visualization
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Caption: Experimental workflow for FT-IR analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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